Cas no 90781-23-0 (Pentanenitrile, 2,2'-azobis[5-[(3-chlorobenzoyl)dioxy]-2-methyl-5-oxo-)

• Product name: Pentanenitrile, 2,2'-azobis[5-[(3-chlorobenzoyl)dioxy]-2-methyl-5-oxo-
• CAS No: 90781-23-0
• MF: C₂₆H₂₂Cl₂N₄O₈
• MW: 589.380884647369
• CID: 749682
• PubChem ID: 71327689

Pentanenitrile, 2,2'-azobis[5-[(3-chlorobenzoyl)dioxy]-2-methyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

• Pentanenitrile, 2,2'-azobis[5-[(3-chlorobenzoyl)dioxy]-2-methyl-5-oxo-
• [4-[[5-(3-chlorobenzoyl)peroxy-2-cyano-5-oxopentan-2-yl]diazenyl]-4-cyanopentanoyl] 3-chlorobenzenecarboperoxoate
• DTXSID70756724
• 90781-23-0

• Inchi： InChI=1S/C26H22Cl2N4O8/c1-25(15-29,11-9-21(33)37-39-23(35)17-5-3-7-19(27)13-17)31-32-26(2,16-30)12-10-22(34)38-40-24(36)18-6-4-8-20(28)14-18/h3-8,13-14H,9-12H2,1-2H3
• InChI Key： MTEXFMIZPVIZNT-UHFFFAOYSA-N
• SMILES： CC(CCC(=O)OOC(=O)C1=CC(=CC=C1)Cl)(C#N)N=NC(C)(CCC(=O)OOC(=O)C2=CC(=CC=C2)Cl)C#N

Computed Properties

• Exact Mass: 588.0814691g/mol
• Monoisotopic Mass: 588.0814691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 40
• Rotatable Bond Count: 16
• Complexity: 987
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 178Ų
• XLogP3: 5.7